Cas no 1516006-88-4 (3-amino-1-(2-methylphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-methylphenyl)propan-1-one
• CAS No: 1516006-88-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6177411
• PubChem ID: 82596469
• Update Time: 2025-06-16

3-amino-1-(2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methylphenyl)propan-1-one
• EN300-1853796
• 1516006-88-4

• Inchi： 1S/C10H13NO/c1-8-4-2-3-5-9(8)10(12)6-7-11/h2-5H,6-7,11H2,1H3
• InChI Key： JQJHQMDRMMQUPI-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2-methylphenyl)propan-1-one

Comprehensive Overview of 3-amino-1-(2-methylphenyl)propan-1-one (CAS No. 1516006-88-4): Properties, Applications, and Industry Insights

3-amino-1-(2-methylphenyl)propan-1-one, identified by its CAS No. 1516006-88-4, is a specialized organic compound garnering attention in pharmaceutical and chemical research. This ketone derivative features an amino functional group and a 2-methylphenyl moiety, making it a versatile intermediate for synthetic applications. Its molecular structure (C₁₀H₁₃NO) and propan-1-one backbone contribute to its reactivity, particularly in amine coupling reactions and heterocyclic synthesis.

In recent years, the demand for high-purity intermediates like 3-amino-1-(2-methylphenyl)propan-1-one has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 1516006-88-4 solubility" or "synthesis routes for 2-methylphenyl ketones," reflecting its relevance in optimizing API (Active Pharmaceutical Ingredient) production. The compound’s low molecular weight (163.22 g/mol) and moderate polarity enhance its utility in chromatographic purification processes.

From an industrial perspective, 3-amino-1-(2-methylphenyl)propan-1-one is often explored for its role in neuropharmacology studies, particularly in designing dopamine analogs. Its structural similarity to bioactive molecules has prompted investigations into "1516006-88-4 safety data" and "scalable synthesis methods," aligning with the pharmaceutical sector’s focus on green chemistry and cost-efficient manufacturing.

Environmental and regulatory trends also influence discussions around this compound. Queries like "biodegradability of amino ketones" or "1516006-88-4 regulatory status" highlight growing concerns about sustainable chemical practices. Notably, 3-amino-1-(2-methylphenyl)propan-1-one is not classified as hazardous under major chemical inventories, reinforcing its appeal for lab-scale R&D.

Analytical characterization of CAS 1516006-88-4 typically involves NMR spectroscopy, HPLC-MS, and FTIR, with researchers emphasizing "purity thresholds for pharmaceutical use." The compound’s melting point (reported ~90–95°C) and storage stability under inert conditions are critical for long-term viability in inventory management.

Emerging applications include its use as a ligand precursor in catalysis and as a building block for fluorescent probes. These niches align with broader interests in "functionalized ketones in optoelectronics" and "amino-ketone cross-coupling," topics frequently cited in patent literature.

In summary, 3-amino-1-(2-methylphenyl)propan-1-one (1516006-88-4) exemplifies the intersection of synthetic versatility and applied research. Its adoption across academic and industrial settings underscores the compound’s potential to address challenges in molecular design and process chemistry.